Cas no 87736-75-2 (O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone))

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) is a protected benzyl alcohol derivative featuring a tert-butyldimethylsilyl (TBS) ether group and a trifluoroacetyl moiety. The TBS group enhances stability, protecting the alcohol functionality during synthetic transformations, while the trifluoroacetyl group introduces electron-withdrawing properties, making it useful in nucleophilic substitution and cross-coupling reactions. This compound is particularly valuable in organic synthesis, where selective deprotection or further functionalization is required. Its structural features enable controlled reactivity in complex multi-step syntheses, particularly in pharmaceutical and agrochemical applications. The combination of steric protection and electronic modulation makes it a versatile intermediate for fine chemical synthesis.
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) structure
87736-75-2 structure
Product Name:O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
CAS No:87736-75-2
MF:C15H21F3O2Si
MW:318.406756162643
MDL:MFCD29089349
CID:1061711
PubChem ID:354333690
Update Time:2025-06-07

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Chemical and Physical Properties

Names and Identifiers

    • O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
    • 4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone
    • 1-[4-[[tert-butyl(dimethyl)silyl]oxymethyl]phenyl]-2,2,2-trifluoroethanone
    • [(4-(Trifluoroacetyl)benzyl)oxy](tert-butyl)dimethylsilane
    • T71424
    • SCHEMBL992588
    • 1-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-2,2,2-trifluoro-ethanone
    • FT-0664129
    • 1-[4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)phenyl]-2,2,2-trifluoroethan-1-one
    • MFCD29089349
    • 1-(4-((tert.-butyldimethylsilyloxy)methyl)phenyl)-2,2,2-trifluoroethanone
    • B5156
    • 1-(4-((tert-butyldimethylsilyloxy)methyl)phenyl)-2,2,2-trifluoroethanone
    • DTXSID40516857
    • 87736-75-2
    • 1-(4-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}PHENYL)-2,2,2-TRIFLUOROETHANONE
    • MDL： MFCD29089349
    • Inchi： 1S/C15H21F3O2Si/c1-14(2,3)21(4,5)20-10-11-6-8-12(9-7-11)13(19)15(16,17)18/h6-9H,10H2,1-5H3
    • InChI Key： PNTKHPCHUVZRCB-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC(C(C(F)(F)F)=O)=CC=1

Computed Properties

  • Exact Mass: 318.12600
  • Monoisotopic Mass: 318.12629093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Boiling Point: 145°C/0.8mmHg(lit.)
  • Refractive Index: 1.4660 to 1.4700
  • PSA: 26.30000
  • LogP: 4.95340

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Pricemore >>

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O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Production Method

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Suppliers

Amadis Chemical Company Limited
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(CAS:87736-75-2)O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
Order Number:A1052805
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:36
Price ($):166.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:87736-75-2)O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
A1052805
Purity:99%
Quantity:5g
Price ($):166.0
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